BENGHE Foundational & Exploratory

Check Availability & Pricing

Polyguaternium-10: A Comprehensive Technical
Guide on its Chemical Structure and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PQ-10

Cat. No.: B1677981

For Researchers, Scientists, and Drug Development Professionals

Polyquaternium-10 is a versatile cationic polymer widely utilized in the pharmaceutical and
personal care industries for its conditioning, thickening, and film-forming properties. This
technical guide provides an in-depth exploration of its chemical structure and synthesis,
complete with quantitative data, detailed experimental protocols, and a visual representation of
its synthetic pathway.

Chemical Structure

Polyquaternium-10 is a polymeric quaternary ammonium salt of hydroxyethyl cellulose (HEC).
[1][2][3] It is synthesized by reacting HEC with a cationic etherifying agent, resulting in a
polymer with a cellulosic backbone and pendant quaternary ammonium groups.[4] This cationic
nature is fundamental to its functionality, as the positively charged nitrogen atoms interact with
negatively charged surfaces such as skin and hair proteins, imparting its characteristic
conditioning effects.[2][5]

The general chemical name for Polyquaternium-10 is Cellulose 2-(2-hydroxy-3-
(trimethylammonio)propoxy) ethyl ether chloride.[6] Its molecular formula is represented as
(C2H40)n.C6H16N02.xCl.x.[6] The structure consists of a hydroxyethyl cellulose backbone
where some of the hydroxyl groups have been etherified with a glycidyl trimethylammonium
chloride group. This modification introduces a positive charge to the cellulose polymer.
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Quantitative Properties of Polyquaternium-10

Various grades of Polyquaternium-10 are commercially available, differing in molecular weight,

charge density, and viscosity.[1][2] These variations allow for tailored performance in different

formulations. The table below summarizes key quantitative properties of typical

Polyquaternium-10 grades.

Property Value Reference(s)

Varies, with some grades
) around ~1000 g/mol . Higher

Molecular Weight ] ) [71[8]
molecular weight versions
exist.

Viscosity (2% ag. soln.) 500-2500 mPa:-s (cps) at 25°C [417191110]

Nitrogen Content 1.7-2.2% [10]

pH (2% aq. soln.) 50-7.0 [41171[10]

Ash Content <4% [10]

Light Transmittance (0.5% ag.
> 98% at 550 nm [10]

soln.)

Melting Point ~290 °C [1][6]

Synthesis of Polyquaternium-10

The synthesis of Polyquaternium-10 is a two-step process involving the preparation of a

cationic etherifying agent followed by its reaction with hydroxyethyl cellulose.[11][12][13]

Synthesis Pathway
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Caption: Synthesis pathway of Polyquaternium-10.

Experimental Protocols

1. Preparation of the Cationic Etherifying Agent (ETA)
This protocol is based on methodologies described in patent literature.[11][12][13]

* Objective: To synthesize the cationic etherifying agent, 2,3-epoxypropyl trimethylammonium
chloride, from epichlorohydrin and trimethylamine.

+ Materials:

o Epichlorohydrin

o Gaseous Trimethylamine

o Synthesis reactor with stirring and temperature control
e Procedure:

o Charge the synthesis reactor with epichlorohydrin.
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o Begin stirring and introduce gaseous trimethylamine into the reactor. The molar ratio of
trimethylamine to epichlorohydrin is typically maintained between 1:1 and 1:1.2.[13]

o Maintain the reaction temperature between 4°C and 15°C and the pH between 7.3 and
9.5.[13] The pressure should be kept below 0.1 MPa.[13]

o Allow the reaction to proceed for 2 to 5 hours, followed by a holding period of 1 to 2 hours
to ensure complete reaction.[13]

o The resulting product, the cationic etherifying agent (ETA), is then washed, dried, and may
be further purified by vacuum suction filtration.[11][12]

2. Synthesis of Polyquaternium-10
This protocol outlines the reaction of the prepared ETA with hydroxyethyl cellulose.[12][14]

o Objective: To synthesize Polyquaternium-10 by etherifying hydroxyethyl cellulose with the
cationic etherifying agent.

o Materials:

o Hydroxyethyl cellulose (HEC)

[e]

Cationic Etherifying Agent (ETA) solution

o

Organic solvent (e.g., isopropanol)

[¢]

Aqueous sodium hydroxide (NaOH) solution

o

Reactor with stirring and heating capabilities
e Procedure:

o Dispersion: Add an organic solvent to the reactor, followed by the addition of hydroxyethyl
cellulose under stirring to achieve full dispersion.[14] The weight of the solvent is typically
around 6 times that of the HEC.[12]
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o Alkalization: Add an aqueous alkali solution (e.g., NaOH) to the HEC slurry to activate the
cellulose by deprotonating the hydroxyl groups. The pH is adjusted to approximately 10.
[12][14]

o Etherification: Introduce the cationic etherifying agent (ETA) solution into the alkalized
HEC mixture under rapid stirring. The mass ratio of ETA solution to HEC is typically
around 0.5:1.[12]

o Heat the reaction mixture to approximately 75°C and maintain for about 1.5 hours to
facilitate the etherification reaction.[12]

o Purification and Isolation: The resulting Polyquaternium-10 is then filtered, washed (e.g.,
with 95% isopropanol), dried, and pulverized to obtain the final product.[11][12][14]

3. Characterization by Potentiometric Titration
This method can be used to quantify the concentration of Polyquaternium-10 in a sample.[15]

o Objective: To determine the concentration of Polyquaternium-10 using potentiometric titration
with dextran sulphate.

 Principle: The cationic Polyquaternium-10 forms a strong ion-pair with the anionic dextran
sulphate. The equivalence point of this titration can be monitored using a polyanion-sensitive
polymeric membrane-based electrode.

e Procedure Outline:

o If interfering anionic surfactants (like sodium lauryl sulfate) are present, they must first be
removed using an anion-exchange resin.[15]

o The sample containing Polyquaternium-10 is then titrated with a standardized solution of
dextran sulphate.

o The potential is monitored throughout the titration using a polyanion-sensitive electrode.

o The equivalence point, which is directly proportional to the concentration of
Polyquaternium-10, is determined from the titration curve (e.g., using the first derivative
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plot).[15]

Logical Workflow for Synthesis and Quality Control

Raw Materials
(HEC, Epichlorohydrin, Trimethylamine)

Step 1: Synthesize : L
Cationic Etherifying Agent (ETA) SfeRal ChEuiCzlSe
Step 3: Etherification

(Reaction of Alkalized HEC with ETA)

Step 4: Purification and Drying

Final Product:
Polyquaternium-10 Powder

Quality Control Testing

Potentiometric Titration
(Charge Density)

Viscosity Measurement Nitrogen Content Analysis
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Caption: Workflow for the synthesis and quality control of Polyquaternium-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Polyquaternium-10: A Comprehensive Technical Guide
on its Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677981#polyquaternium-10-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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